Cas no 1093266-08-0 (2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester)

2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester structure
1093266-08-0 structure
Product Name:2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
CAS No:1093266-08-0
MF:C10H14N2O2
MW:194.230362415314
CID:1098563
PubChem ID:68487395
Update Time:2025-04-20

2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-4-methyl-1H-Imidazole-5-carboxylic acid ethyl ester
    • ethyl 2-cyclopropyl-4-methyl-1H-imidazole-5-carboxylate
    • DA-34307
    • 1093266-08-0
    • SCHEMBL3033689
    • Inchi: 1S/C10H14N2O2/c1-3-14-10(13)8-6(2)11-9(12-8)7-4-5-7/h7H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: ITODFXSXGQGKJZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C)NC(C2CC2)=N1)=O

Computed Properties

  • Exact Mass: 194.105527694g/mol
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk